Cas no 2171587-11-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid
• CAS No: 2171587-11-2
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 6206653
• PubChem ID: 165804440
• Update Time: 2025-05-23

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid
• EN300-1508035
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[1-(propan-2-yl)azetidin-3-yl]carbamoyl}butanoic acid
• 2171587-11-2

• Inchi： 1S/C26H31N3O5/c1-16(2)29-13-17(14-29)27-25(32)23(11-12-24(30)31)28-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： OLHWEAUKLBEUNN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CN(C(C)C)C1

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid (CAS No. 2171587-11-2)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid (CAS No. 2171587-11-2) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring both azetidine and Fmoc moieties, makes it a valuable building block for designing bioactive peptides and small-molecule therapeutics. Researchers are increasingly interested in this compound due to its potential applications in targeted drug delivery and precision medicine, aligning with current trends in personalized healthcare.

One of the most searched questions in the field of peptide chemistry is how to improve the synthetic efficiency of complex peptides. The Fmoc group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid plays a critical role in solid-phase peptide synthesis (SPPS), enabling selective deprotection under mild conditions. This aligns with the growing demand for green chemistry and sustainable synthesis methods, which are hot topics in pharmaceutical research.

The azetidine ring in this compound is particularly noteworthy, as it is a rigid heterocycle that can enhance the metabolic stability and bioavailability of peptide-based drugs. This feature addresses a common challenge in drug development—improving the pharmacokinetic properties of therapeutic candidates. Recent studies have highlighted the importance of conformationally constrained amino acids, making CAS No. 2171587-11-2 a subject of significant interest in medicinal chemistry.

Another trending topic in biotechnology is the development of peptide-based vaccines and immunotherapies. The versatility of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid allows its incorporation into antigenic peptides, which can be tailored to elicit specific immune responses. This application is particularly relevant in the context of emerging infectious diseases and cancer immunotherapy, where custom peptide design is crucial.

From a technical perspective, the compound's carboxylic acid functionality enables easy conjugation to other molecules, such as linkers or carriers, which is essential for bioconjugation strategies. This property is highly sought after in the development of antibody-drug conjugates (ADCs) and prodrugs, which are among the most searched topics in oncology research.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{1-(propan-2-yl)azetidin-3-ylcarbamoyl}butanoic acid (CAS No. 2171587-11-2) represents a cutting-edge tool for peptide chemists and drug developers. Its multifaceted applications, from SPPS to immunotherapy, make it a compound of high relevance in today's biopharmaceutical landscape. As research continues to explore its potential, this molecule is poised to play a pivotal role in advancing next-generation therapeutics.